![molecular formula C16H13IN2O3 B3440220 3-(3,4-dimethoxyphenyl)-5-(4-iodophenyl)-1,2,4-oxadiazole](/img/structure/B3440220.png)
3-(3,4-dimethoxyphenyl)-5-(4-iodophenyl)-1,2,4-oxadiazole
Overview
Description
3-(3,4-dimethoxyphenyl)-5-(4-iodophenyl)-1,2,4-oxadiazole, also known as DIO, is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. This compound has been shown to possess a variety of interesting biochemical and physiological effects, making it a promising candidate for further study. In
Mechanism of Action
The mechanism of action of 3-(3,4-dimethoxyphenyl)-5-(4-iodophenyl)-1,2,4-oxadiazole is not fully understood, but it is believed to act through a variety of different pathways. For example, this compound has been shown to inhibit the activity of certain enzymes involved in the production of inflammatory mediators, such as cyclooxygenase-2 (COX-2). Additionally, this compound has been shown to induce apoptosis in cancer cells, potentially through the activation of certain signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to possess a variety of interesting biochemical and physiological effects. For example, it has been shown to possess potent antioxidant activity, which may help to protect cells against oxidative stress. Additionally, this compound has been shown to possess anti-inflammatory activity, which may help to reduce inflammation in the body. Finally, this compound has been shown to possess antitumor activity, making it a promising candidate for the development of new cancer therapies.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(3,4-dimethoxyphenyl)-5-(4-iodophenyl)-1,2,4-oxadiazole is its versatility. It can be easily synthesized using a variety of different methods, and it has been shown to possess a variety of interesting pharmacological properties. Additionally, this compound is relatively inexpensive compared to other compounds that possess similar pharmacological properties. However, there are also some limitations to using this compound in lab experiments. For example, it has been shown to possess relatively low solubility in water, which may make it difficult to use in certain experimental protocols.
Future Directions
There are many potential future directions for the study of 3-(3,4-dimethoxyphenyl)-5-(4-iodophenyl)-1,2,4-oxadiazole. For example, further research could be conducted to better understand the mechanism of action of this compound, which could help to identify new therapeutic targets. Additionally, this compound could be further developed as a potential therapeutic agent for the treatment of cancer, inflammation, and other diseases. Finally, new methods for the synthesis of this compound could be developed, potentially leading to improved yields and purity.
Scientific Research Applications
3-(3,4-dimethoxyphenyl)-5-(4-iodophenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. Specifically, it has been shown to possess a variety of interesting pharmacological properties, including antitumor, anti-inflammatory, and antiviral activity. Additionally, this compound has been shown to possess potent antioxidant activity, making it a promising candidate for the development of new therapeutic agents.
Properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-5-(4-iodophenyl)-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13IN2O3/c1-20-13-8-5-11(9-14(13)21-2)15-18-16(22-19-15)10-3-6-12(17)7-4-10/h3-9H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOHOUCRUGYMAPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)I)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13IN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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